Cas no 1421585-63-8 (N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide
• CAS No: 1421585-63-8
• MF: C₁₅H₁₄BrFN₄O₂
• MW: 381.199665546417
• CID: 6542593
• Update Time: 2025-07-23

N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide
• N-(4-bromo-2-fluorophenyl)-6-morpholinopyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-(4-bromo-2-fluorophenyl)-6-(4-morpholinyl)-

• Inchi： 1S/C15H14BrFN4O2/c16-10-1-2-12(11(17)9-10)18-15(22)13-3-4-14(20-19-13)21-5-7-23-8-6-21/h1-4,9H,5-8H2,(H,18,22)
• InChI Key： XVSVVTARQQMEBU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Br)C=C2F)=O)=NN=C(N2CCOCC2)C=C1

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• Boiling Point: 495.5±45.0 °C(Predicted)
• pka: 9.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide

Comprehensive Overview of N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS No. 1421585-63-8)

N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS No. 1421585-63-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the pyridazine class of heterocyclic compounds, which are known for their diverse biological activities. The presence of both morpholine and fluorophenyl moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways.

In recent years, the demand for small molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide due to its potential applications in oncology and inflammatory diseases. Its unique structure allows for selective binding to specific protein targets, making it a valuable tool for structure-activity relationship (SAR) studies. The compound's CAS No. 1421585-63-8 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary drug development.

The synthesis of N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. The bromo and fluoro substituents on the phenyl ring enhance its reactivity and bioavailability, while the morpholine group contributes to its solubility and metabolic stability. These attributes are critical for optimizing pharmacokinetic properties in preclinical studies. As the pharmaceutical industry shifts toward fragment-based drug design, this compound serves as an excellent scaffold for further derivatization.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide?" Preliminary studies suggest its efficacy in modulating protein kinases, which are implicated in cancer cell proliferation and immune responses. Additionally, its fluorophenyl moiety is a common feature in FDA-approved drugs, underscoring its translational potential. Researchers are also exploring its role in neurodegenerative diseases, given the growing interest in targeting misfolded proteins.

From an SEO perspective, keywords such as "pyridazine derivatives," "morpholine-containing compounds," and "kinase inhibitors" are highly relevant to this topic. These terms align with trending searches in drug discovery and medicinal chemistry, ensuring the visibility of this content to a targeted audience. Furthermore, the compound's CAS No. 1421585-63-8 is often used in patent literature and regulatory documents, making it a critical identifier for professionals in the field.

In conclusion, N-(4-bromo-2-fluorophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide represents a versatile and pharmacologically relevant molecule with broad applications in biomedical research. Its structural features and functional groups make it a standout candidate for further investigation, particularly in the context of targeted therapies and drug repurposing. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.